[6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol
CAS No.: 863118-46-1
Cat. No.: VC2915537
Molecular Formula: C10H7F3OS
Molecular Weight: 232.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 863118-46-1 |
|---|---|
| Molecular Formula | C10H7F3OS |
| Molecular Weight | 232.22 g/mol |
| IUPAC Name | [6-(trifluoromethyl)-1-benzothiophen-2-yl]methanol |
| Standard InChI | InChI=1S/C10H7F3OS/c11-10(12,13)7-2-1-6-3-8(5-14)15-9(6)4-7/h1-4,14H,5H2 |
| Standard InChI Key | GHWDYXJALHFKBR-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1C(F)(F)F)SC(=C2)CO |
| Canonical SMILES | C1=CC2=C(C=C1C(F)(F)F)SC(=C2)CO |
Introduction
| Parameter | Value |
|---|---|
| Chemical Name | [6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol |
| CAS Registry Number | 863118-46-1 |
| Molecular Formula | C₁₀H₇F₃OS |
| Molecular Weight | 232.22 g/mol |
| Alternative Names | (6-(trifluoromethyl)benzo[b]thiophen-2-yl)methanol |
Chemical Structure and Properties
Structural Features
The molecular architecture of [6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol consists of a benzothiophene scaffold, which is a bicyclic heterocyclic system comprising a benzene ring fused with a thiophene ring. The distinctive structural elements that characterize this particular compound include:
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A benzothiophene core structure that provides the basic framework
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A trifluoromethyl (-CF3) group at the 6-position of the benzothiophene ring
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A hydroxymethyl (-CH2OH) group at the 2-position of the benzothiophene ring
The presence of both the trifluoromethyl and hydroxymethyl functional groups attached to the benzothiophene core creates a unique molecular entity with specific chemical and potentially biological properties. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability in organic compounds, while the hydroxymethyl group introduces polarity and potential for hydrogen bonding interactions.
Research and Applications
Industrial and Research Applications
The industrial significance of [6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol appears to be substantial, as indicated by its commercial availability and explicit marketing for industrial applications. Potential applications may include:
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Use as a building block or intermediate in the synthesis of more complex molecules
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Application in the development of pharmaceutical candidates
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Utility in materials science research
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Role in the production of specialty chemicals with specific properties
In research contexts, the compound may serve as:
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A model compound for studying structure-activity relationships
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A chemical probe for investigating biological systems
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A precursor for the synthesis of chemical libraries for drug discovery
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A reference standard for analytical methods development
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